N-[(2-chloro-4-fluorophenyl)methyl]-2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-[(2-chloro-4-fluorophenyl)methyl]-2-[2,4-dioxo-3-(2-thiophen-2-ylethyl)-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H19ClFN3O3S2/c22-16-10-14(23)4-3-13(16)11-24-18(27)12-26-17-6-9-31-19(17)20(28)25(21(26)29)7-5-15-2-1-8-30-15/h1-4,6,8-10,17,19H,5,7,11-12H2,(H,24,27)
• InChI Key: FTHNHGOVCZCMOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN2C(=O)C3C(C=CS3)N(C2=O)CC(=O)NCC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C21H19ClFN3O3S2
• Molecular Weight: 480.0 g/mol

Description

The compound “N-[(2-chloro-4-fluorophenyl)methyl]-2-{2,4-dioxo-3-[2-(thiophen-2-yl)ethyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide” is a complex organic molecule. It contains several functional groups and rings, including a chloro-fluorophenyl group, a thiophene ring, and a thieno[3,2-d]pyrimidinone ring.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The compound includes a chloro-fluorophenyl group, a thiophene ring, and a thieno[3,2-d]pyrimidinone ring.

Scientific Research Applications

Radioligand Development for Imaging

Research has been conducted on the synthesis and application of radioligands, particularly for imaging the translocator protein (18 kDa) using positron emission tomography (PET). For instance, the synthesis of radioligands like DPA-714, which is structurally related to the compound , demonstrates the potential for imaging neuroinflammation and related disorders. These radioligands are designed to facilitate in vivo imaging, aiding in the diagnosis and study of neurodegenerative diseases (Dollé, F. et al., 2008).

Antitumor Activities

Several studies have focused on synthesizing compounds with potential antitumor activities. For example, the synthesis of derivatives with specific structural features has shown selective anti-tumor activities, indicating the role of structural configuration in enhancing therapeutic efficacy. These findings contribute to the development of new anticancer drugs with improved selectivity and potency (Xiong, J., 2011).

Future Directions

Thiophene and its derivatives, including this compound, have shown a wide range of therapeutic properties, attracting great interest in industry and academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. This suggests that there is potential for future research and development involving this compound and similar derivatives.